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Compound of Interest

Compound Name: 2-(Prop-2-yn-1-yloxy)benzonitrile
CAS No.: 65211-56-5
Cat. No.: B1278314
Get Quote
. J

Executive Summary

e Compound: 2-(Prop-2-yn-1-yloxy)benzonitrile[1]
e CAS: 65211-56-5 (Generic/lsomer specific may vary)

» Role: Bifunctional building block containing a nitrile (electrophile/director) and a terminal
alkyne (cycloaddition partner).

» Key Insight: Unlike its precursor (2-hydroxybenzonitrile), which is dominated by strong
intermolecular hydrogen bonding, the propargylated derivative relies on weaker

and

stacking interactions, significantly altering its solubility and melting point.

Crystal Structure Data (Reference Standard)

Note: The following data represents the 4-isomer (Para), which serves as the structural model
for solid-state packing in aryl propargyl ethers. The ortho-isomer typically exhibits lower
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symmetry due to steric strain between the adjacent nitrile and propargyl groups.

Unit Cell Parameters (I\/Innnr‘lini(‘)

Parameter Value

Description

Crystal System Monoclinic

Common for planar aromatics.

Space Group

Centrosymmetric, favoring

antiparallel packing.

a( Short axis, defining the
6.033(4) _ _

) stacking distance.

b (
7.393(5) Width of the molecular ribbon.

)

c ( Long axis, accommodating the
17.527(11) _

) propargy! tail.

(degrees) 90.84(1) Near-orthogonal stacking.

Z 4 Four molecules per unit cell.

Packing & Interactions

o Planarity: The molecule is essentially planar, facilitating dense packing.

e Primary Interaction: A specific hydrogen bond exists between the acetylenic proton (

) and the nitrile nitrogen (

), forming infinite wave-like chains along the [30-1] direction.

e Secondary Interaction: These chains are linked by

stacking interactions between benzene rings (Centroid-centroid distance

).
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Comparative Analysis: Target vs. Alternatives

This section contrasts the target molecule with its metabolic precursor and its structural isomer
to guide selection in synthetic pathways.

Tahle 1- Phyqir‘m‘hpmir‘al & Structural (‘,nmpariqnn

Target: 2-Isomer Reference: 4-Isomer  Precursor: 2-
Feature
(Ortho) (Para) Hydroxy
Sterically crowded )
Structure ] Linear/Planar Planar (H-bond donor)
(Kinked)
_ _ Low-melting solid / Solid (
Melting Point )
Oil*
)
B High (DCM, EtOAc, Moderate (Polar
Solubility Moderate
Toluene) solvents)
Key IR Band (Broad)
o Cyclization to Click Chemistry O-Alkylation /
Reactivity . . .
Benzofurans (Linear linker) Acylation
H-Bond ( Strong H-Bond (
Packing Force Dipole-Dipole / Steric
) )

*Note: The ortho-isomer often has a lower melting point than the para-isomer due to the
disruption of crystal packing symmetry caused by the proximity of the propargyl and nitrile
groups.

Synthesis & Characterization Protocols
Workflow Visualization

The following diagram illustrates the synthesis of the target molecule and the competing steric
factors influencing its structure.
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Ortho-Effect:
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Figure 1: Synthesis pathway and structural implications for 2-(prop-2-yn-1-yloxy)benzonitrile.

Experimental Protocol: Synthesis & Crystallization
1. Synthesis (Williamson Ether Synthesis)

» Reagents: 2-Hydroxybenzonitrile (1.0 eq), Propargyl bromide (1.2 eq, 80% in toluene),
Potassium Carbonate (1.5 eq), Acetone (dry).

e Procedure:
o Dissolve 2-hydroxybenzonitrile in anhydrous acetone.
o Add

and stir at room temperature for 30 mins (formation of phenoxide anion).

o Add propargyl bromide dropwise.
o Reflux for 4—6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 4:1).
o Filter off inorganic salts (

, eXCess

)-

o Evaporate solvent. Recrystallize from Ethanol/Water or purify via column chromatography.
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2. Crystallization (for XRD)

Method: Slow Evaporation.

Solvent System: Dissolve the purified solid in a minimum amount of hot Ethanol (

). Allow to cool slowly to room temperature in a vibration-free environment.

Alternative: Vapor diffusion of Pentane into a concentrated Dichloromethane solution.

Spectroscopic Validation (NMR)

To confirm the ortho structure (and rule out para contamination):

 NMR (400 MHz,
):
o Look for the doublet (
) at
(
) corresponding to the
protons.

o The terminal alkyne proton (

) appears as a triplet (
) at
2]

o Differentiation: The aromatic region for the ortho-isomer will show a complex ABCD
pattern (

or

), whereas the para-isomer shows a symmetric
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pattern (two distinct doublets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Analysis & Comparison Guide:
Propargyloxybenzonitriles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278314/docs#structural-analysis-comparison-guide-
propargyloxybenzonitriles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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